Cas no 68165-43-5 (Cyclohexanone, 3-hydroxy-3-methyl-)
68165-43-5 structure
Product Name:Cyclohexanone, 3-hydroxy-3-methyl-
CAS No:68165-43-5
MF:C7H12O2
MW:128.168982505798
CID:393619
PubChem ID:13215565
Update Time:2025-04-19
Cyclohexanone, 3-hydroxy-3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanone, 3-hydroxy-3-methyl-
- 5-hydroxy-5-methylcyclohexanone
- 3-Hydroxy-3-methylcyclohexan-1-one
- InChI=1/C7H12O2/c1-7(9)4-2-3-6(8)5-7/h9H,2-5H2,1H
- 68165-43-5
- SCHEMBL2228829
- DTXSID70528822
-
- Inchi: 1S/C7H12O2/c1-7(9)4-2-3-6(8)5-7/h9H,2-5H2,1H3
- InChI Key: DXBLIKWIRLTTDK-UHFFFAOYSA-N
- SMILES: OC1(C)CC(CCC1)=O
Computed Properties
- Exact Mass: 128.083729621g/mol
- Monoisotopic Mass: 128.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 131
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 37.3Ų
Cyclohexanone, 3-hydroxy-3-methyl- Related Literature
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
68165-43-5 (Cyclohexanone, 3-hydroxy-3-methyl-) Related Products
- 3682-91-5(4-Heptanone,2,6-dihydroxy-2,6-dimethyl-)
- 20098-14-0(Idramantone)
- 107389-91-3(Cyclohexanone,4-hydroxy-4-(2-hydroxyethyl)-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk